Cas no 1807247-12-6 (5-Cyano-4-ethyl-2-methoxyphenylacetic acid)

• Product Name: 5-Cyano-4-ethyl-2-methoxyphenylacetic acid
• CAS No: 1807247-12-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010212
• Update Time: 2025-06-13

5-Cyano-4-ethyl-2-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-ethyl-2-methoxyphenylacetic acid

• Inchi： 1S/C12H13NO3/c1-3-8-5-11(16-2)9(6-12(14)15)4-10(8)7-13/h4-5H,3,6H2,1-2H3,(H,14,15)
• InChI Key： FHAJKOWWLRGNMP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1CC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-4-ethyl-2-methoxyphenylacetic acid

Introduction to 5-Cyano-4-ethyl-2-methoxyphenylacetic acid (CAS No. 1807247-12-6)

5-Cyano-4-ethyl-2-methoxyphenylacetic acid, identified by the chemical identifier CAS No. 1807247-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyano group, an ethyl substituent, and a methoxy group on a phenylacetic acid backbone, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of these functional groups imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

The structural configuration of 5-Cyano-4-ethyl-2-methoxyphenylacetic acid is highly relevant in the context of drug discovery and development. The cyano group, for instance, can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. Similarly, the ethyl and methoxy substituents can modulate electronic properties and binding affinities with biological targets. These features make the compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on phenylacetic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that modifications in the phenyl ring and side chains can significantly alter biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. 5-Cyano-4-ethyl-2-methoxyphenylacetic acid represents an advanced derivative with potential therapeutic applications that warrant further exploration.

One of the most compelling aspects of 5-Cyano-4-ethyl-2-methoxyphenylacetic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding. The cyano group, in particular, has been shown to enhance binding interactions with certain proteins, making it a valuable moiety in drug design.

The synthesis of 5-Cyano-4-ethyl-2-methoxyphenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance in industrial-scale production.

From a biochemical perspective, 5-Cyano-4-ethyl-2-methoxyphenylacetic acid has shown promise in preclinical studies as a potential modulator of metabolic pathways. Research indicates that this compound can interact with key enzymes involved in lipid metabolism and inflammation, offering insights into its therapeutic potential. Furthermore, its ability to cross the blood-brain barrier suggests possible applications in central nervous system disorders.

The pharmacokinetic properties of 5-Cyano-4-ethyl-2-methoxyphenylacetic acid are also of great interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies have provided valuable data for optimizing dosages and delivery methods, ensuring maximal therapeutic benefit while minimizing adverse effects.

In conclusion,5-Cyano-4-ethyl-2-methoxyphenylacetic acid (CAS No. 1807247-12-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound,5-Cyano-4-ethyl-2-methoxyphenylacetic acid is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.